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Compound of Interest

Compound Name: 11-Dodecenyl acetate

Cat. No.: B013396 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 11-Dodecenyl acetate in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this compound.

Chemical Identifier: 11-Dodecenyl acetate CAS Number: 35153-10-7 Molecular Formula:

C14H26O2[1][2] Appearance: Colorless to pale yellow clear liquid (est)[3]

Immediate Safety and Hazard Information
While some sources state that 11-Dodecenyl acetate has no ingredients classified as

hazardous according to OSHA criteria, it is crucial to handle it with care, observing good

industrial hygiene practices.[4][5] Direct contact with eyes may cause temporary irritation.[5] It

is advised to avoid release into the environment.[4]

First Aid Measures:

If inhaled: Move the person to fresh air.[4]

In case of skin contact: Remove contaminated clothing immediately and rinse the skin with

water/shower.[4]

In case of eye contact: Rinse with plenty of water. If irritation develops and persists, seek

medical attention.[5]
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If swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for 11-Dodecenyl acetate.

Property Value Source

Molecular Weight 226.35 g/mol [1]

Boiling Point
279.27 °C @ 760.00 mm Hg

(est)
[3]

Flash Point
241.00 °F / 116.10 °C (TCC)

(est)
[3]

Vapor Pressure
0.004000 mmHg @ 25.00 °C

(est)
[3]

Density 0.865 g/mL (25 °C) [4]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 11-Dodecenyl acetate:

Eye and Face Protection: Wear safety glasses with side shields or goggles to protect from

splashes.[5]

Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile or neoprene gloves are

generally suitable. Always inspect gloves before use and dispose of contaminated gloves

properly.[4][6]

Body Protection: A standard laboratory coat or coveralls should be worn.[7] For larger

quantities or in case of a spill, chemical-resistant coveralls may be necessary.[8]

Respiratory Protection: Work in a well-ventilated area. If ventilation is insufficient, a NIOSH-

approved respirator may be required.[5][9]
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Experimental Protocol: Preparation of a Standard
Solution
This protocol outlines the steps for preparing a standard solution of 11-Dodecenyl acetate.

Materials:

11-Dodecenyl acetate

Volumetric flask

Pipettes

Analytical balance

Appropriate solvent (e.g., hexane)

Personal Protective Equipment (as specified above)

Procedure:

Preparation: Ensure the work area is clean and all necessary equipment is readily available.

Don personal protective equipment.

Weighing: Accurately weigh the desired amount of 11-Dodecenyl acetate using an

analytical balance in a tared, clean, and dry container.

Dissolving: Carefully transfer the weighed 11-Dodecenyl acetate into the volumetric flask.

Solvent Addition: Add a small amount of the chosen solvent to the flask to dissolve the

compound. Gently swirl the flask to ensure complete dissolution.

Dilution: Once dissolved, add more solvent to the flask until the solution reaches the

calibration mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.
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Labeling: Clearly label the flask with the compound name, concentration, solvent, and date

of preparation.

Storage: Store the prepared solution in a cool, dry, and well-ventilated area away from

incompatible materials.

Operational and Disposal Plan
Handling and Storage:

Handle in a well-ventilated place.[9]

Avoid contact with skin and eyes.[9]

Store in a cool, dry place in a tightly closed container.

Avoid strong oxidizing agents and strong acids/bases.[5][6]

Spill Management:

Evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection if vapors are present.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for disposal.[4]

Clean the spill area thoroughly.

Disposal:

Dispose of waste and residues in accordance with local, state, and federal regulations.[4][5]

Chemical waste should be collected in labeled, sealed containers.[5]

Do not mix with other waste.[4]
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Empty containers may retain product residues and should be handled as hazardous waste.

[5]

Workflow for Handling and Disposal of 11-
Dodecenyl Acetate
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Caption: Workflow for the safe handling, storage, and disposal of 11-Dodecenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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